Cas no 66616-71-5 (5-Phenyl-1H-indole-2-carboxylic acid)

• Product Name: 5-Phenyl-1H-indole-2-carboxylic acid
• CAS No: 66616-71-5
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• MDL: MFCD11933484
• CID: 4715823
• Update Time: 2025-04-23

5-Phenyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-2-carboxyindole
• 5-phenyl-1h-indole-2-carboxylic acid
• 5-Phenyl-1H-indole-2-carboxylic acid

• MDL： MFCD11933484
• Inchi： 1S/C15H11NO2/c17-15(18)14-9-12-8-11(6-7-13(12)16-14)10-4-2-1-3-5-10/h1-9,16H,(H,17,18)
• InChI Key： ZFGZSZKIDKLLQE-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=C(C3C=CC=CC=3)C=CC=2N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 3.9
• Topological Polar Surface Area: 53.1

Additional information on 5-Phenyl-1H-indole-2-carboxylic acid

Introduction to 5-Phenyl-1H-indole-2-carboxylic acid (CAS No. 66616-71-5)

5-Phenyl-1H-indole-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 66616-71-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic acid has garnered attention due to its structural properties and potential applications in medicinal chemistry. The compound belongs to the indole family, a class of molecules known for their diverse biological activities and roles in natural products.

The molecular structure of 5-Phenyl-1H-indole-2-carboxylic acid consists of an indole core substituted with a phenyl group at the 5-position and a carboxylic acid functional group at the 2-position. This arrangement imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery. The presence of both aromatic and acidic functionalities allows for versatile chemical modifications, enabling the synthesis of derivatives with tailored biological properties.

In recent years, there has been growing interest in indole derivatives as pharmacophores due to their reported interactions with various biological targets. 5-Phenyl-1H-indole-2-carboxylic acid has been explored in several preclinical studies for its potential therapeutic effects. Researchers have investigated its interactions with enzymes and receptors involved in inflammatory pathways, suggesting its utility in developing novel anti-inflammatory agents. Additionally, the compound has shown promise in preliminary studies related to neurodegenerative diseases, where its ability to modulate neurotransmitter systems is of particular interest.

The synthesis of 5-Phenyl-1H-indole-2-carboxylic acid typically involves multi-step organic reactions, often starting from readily available indole precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the phenyl group efficiently. The carboxylic acid functionality can be further modified through esterification or amidation to enhance solubility or target specific biological pathways. These synthetic strategies highlight the compound's flexibility as a building block in medicinal chemistry.

One of the most compelling aspects of 5-Phenyl-1H-indole-2-carboxylic acid is its potential as a lead compound for drug development. Its structural features allow for optimization through structure-activity relationship (SAR) studies, enabling researchers to fine-tune its pharmacological profile. Recent advances in computational chemistry have facilitated virtual screening and molecular docking studies, accelerating the identification of promising derivatives. These computational approaches have helped predict binding affinities and metabolic stability, guiding experimental design with greater precision.

The pharmacological profile of 5-Phenyl-1H-indole-2-carboxylic acid has been further explored through cell-based assays and animal models. Initial findings suggest that this compound exhibits moderate potency in inhibiting certain enzymes associated with metabolic disorders. Moreover, its interaction with mitochondrial transporters has been observed, raising intriguing possibilities for applications in energy metabolism research. These findings underscore the compound's multifaceted potential across different therapeutic areas.

From a chemical biology perspective, 5-Phenyl-1H-indole-2-carboxylic acid serves as a valuable tool for understanding complex biological networks. Its ability to modulate multiple targets makes it an attractive candidate for studying drug-drug interactions and off-target effects. By employing techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, researchers can gain insights into its metabolic fate and mechanistic actions within biological systems.

The industrial relevance of 5-Phenyl-1H-indole-2-carboxylic acid extends beyond academic research. Pharmaceutical companies are increasingly investing in high-throughput screening programs to identify novel bioactive compounds. Given its structural diversity and reported biological activities, this compound represents a promising entry point for such programs. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical candidates efficiently.

Future directions in the study of 5-Phenyl-1H-indole-2-carboxylic acid include exploring its role in epigenetic regulation and cancer biology. The indole scaffold is well-documented for its involvement in epigenetic processes, such as histone deacetylation. By investigating these mechanisms, researchers aim to uncover new therapeutic strategies for diseases characterized by aberrant epigenetic patterns. Additionally, preclinical trials are being planned to evaluate its efficacy and safety profiles in human subjects.

In conclusion,5-Phenyl-1H-indole-2-carboxylic acid (CAS No. 66616-71-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, while recent studies highlight its promise in addressing various therapeutic challenges. As our understanding of molecular mechanisms continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.